Cas no 2639447-02-0 (methyl 7,8-diaminononanoate)

• Product Name: methyl 7,8-diaminononanoate
• CAS No: 2639447-02-0
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 5641449
• PubChem ID: 101336230
• Update Time: 2025-10-20

methyl 7,8-diaminononanoate Chemical and Physical Properties

Names and Identifiers

• 7,8-Diaminononanoic acid methyl ester
• methyl 7,8-diaminononanoate
• 2639447-02-0
• EN300-27782396

• Inchi： 1S/C10H22N2O2/c1-8(11)9(12)6-4-3-5-7-10(13)14-2/h8-9H,3-7,11-12H2,1-2H3
• InChI Key： MBEKZXOCCMGIDO-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCC(C(C)N)N)=O

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 78.3Ų

Additional information on methyl 7,8-diaminononanoate

Exploring the Properties and Applications of Methyl 7,8-Diaminononanoate (CAS No. 2639447-02-0)

In the realm of organic chemistry and biochemical research, methyl 7,8-diaminononanoate (CAS No. 2639447-02-0) has emerged as a compound of significant interest. This ester derivative, characterized by its dual amino functional groups, plays a pivotal role in synthetic pathways and material science. Its unique structure, combining a nonanoate backbone with diamine modifications, offers versatility in applications ranging from polymer synthesis to pharmaceutical intermediates. Researchers and industries are increasingly exploring its potential, driven by the demand for sustainable and high-performance materials.

The nomenclature methyl 7,8-diaminononanoate reflects its precise chemical configuration: a methyl ester of a nine-carbon chain (nonanoate) with amino groups at the 7th and 8th positions. This specificity is crucial for reproducibility in synthetic workflows, a topic frequently searched by chemists optimizing reaction conditions. The CAS registry number 2639447-02-0 ensures unambiguous identification in global databases, addressing a common need for accurate compound referencing in patents and publications.

Recent trends highlight the compound's relevance in green chemistry initiatives. As industries seek alternatives to petrochemical-derived intermediates, methyl 7,8-diaminononanoate is investigated for its biodegradability and potential use in bio-based polymers. Online queries such as "sustainable diamino esters" or "nonanoate derivatives in material science" underscore this focus. Its ester moiety (methyl ester) further enhances solubility, a property often discussed in forums on drug delivery systems and catalysis.

From a synthetic perspective, the 7,8-diamino functionality enables selective modifications, making it a valuable building block for peptide mimetics and chelating agents. Laboratories frequently search for "diamine ester reactivity" or "nonanoate applications in medicinal chemistry," reflecting its interdisciplinary appeal. Notably, its stability under physiological conditions has sparked interest in bioconjugation techniques, a hot topic in antibody-drug conjugate (ADC) research.

Quality control of methyl 7,8-diaminononanoate involves rigorous analytical methods, including HPLC and mass spectrometry—keywords like "CAS 2639447-02-0 purity analysis" are common in analytical chemistry circles. The compound's spectral data (NMR, IR) is often shared in open-access databases, aligning with the growing emphasis on open science and collaborative research.

In industrial settings, scalability of methyl 7,8-diaminononanoate synthesis is a frequent discussion point. Searches for "large-scale diamine ester production" reveal challenges in optimizing yield while minimizing environmental impact. Innovations in continuous flow chemistry and enzyme-catalyzed esterification are being explored to address these needs, tying into broader conversations about process intensification.

Looking ahead, the intersection of methyl 7,8-diaminononanoate with emerging technologies like machine learning in molecular design presents exciting opportunities. Computational studies predicting its reactivity patterns (a trending search term) could accelerate its adoption in cutting-edge applications. As regulatory frameworks evolve, compliance with REACH and other standards remains a key consideration for manufacturers.

This comprehensive profile of methyl 7,8-diaminononanoate (CAS No. 2639447-02-0) underscores its multifaceted role in modern chemistry. By addressing both fundamental properties and industry-aligned applications, it caters to the diverse informational needs of researchers, entrepreneurs, and educators navigating the dynamic landscape of specialty chemicals.